1,2,3,6-Tetrahydrophthalimide 1,2,3,6-Tetrahydrophthalimide 3alpha, 4, 7, 7alpha-Tetrahydro-1H-isoindole-1, 3(2H)-dione, also known as 1, 2, 3, 6-tetrahydrophthalimide or 4-cyclohexene-1, 2-dicarboximide, belongs to the class of organic compounds known as isoindolones. These are aromatic polycyclic compounds that an isoindole bearing a ketone. 3alpha, 4, 7, 7alpha-Tetrahydro-1H-isoindole-1, 3(2H)-dione exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 3alpha, 4, 7, 7alpha-tetrahydro-1H-isoindole-1, 3(2H)-dione is primarily located in the cytoplasm.
Brand Name: Vulcanchem
CAS No.: 85-40-5
VCID: VC0042971
InChI: InChI=1S/C8H9NO2/c10-7-5-3-1-2-4-6(5)8(11)9-7/h1-2,5-6H,3-4H2,(H,9,10,11)
SMILES: C1C=CCC2C1C(=O)NC2=O
Molecular Formula: C8H9NO2
Molecular Weight: 151.16 g/mol

1,2,3,6-Tetrahydrophthalimide

CAS No.: 85-40-5

Reference Standards

VCID: VC0042971

Molecular Formula: C8H9NO2

Molecular Weight: 151.16 g/mol

1,2,3,6-Tetrahydrophthalimide - 85-40-5

CAS No. 85-40-5
Product Name 1,2,3,6-Tetrahydrophthalimide
Molecular Formula C8H9NO2
Molecular Weight 151.16 g/mol
IUPAC Name 3a,4,7,7a-tetrahydroisoindole-1,3-dione
Standard InChI InChI=1S/C8H9NO2/c10-7-5-3-1-2-4-6(5)8(11)9-7/h1-2,5-6H,3-4H2,(H,9,10,11)
Standard InChIKey CIFFBTOJCKSRJY-UHFFFAOYSA-N
SMILES C1C=CCC2C1C(=O)NC2=O
Canonical SMILES C1C=CCC2C1C(=O)NC2=O
Colorform Crystals from ethanol
Melting Point 137 °C
Description 3alpha, 4, 7, 7alpha-Tetrahydro-1H-isoindole-1, 3(2H)-dione, also known as 1, 2, 3, 6-tetrahydrophthalimide or 4-cyclohexene-1, 2-dicarboximide, belongs to the class of organic compounds known as isoindolones. These are aromatic polycyclic compounds that an isoindole bearing a ketone. 3alpha, 4, 7, 7alpha-Tetrahydro-1H-isoindole-1, 3(2H)-dione exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 3alpha, 4, 7, 7alpha-tetrahydro-1H-isoindole-1, 3(2H)-dione is primarily located in the cytoplasm.
Solubility In water, 4.18X10+4 mg/L at 25 °C (est)
Synonyms 3a,4,7,7a-Tetrahydro-1H-Isoindole-1,3(2H)-dione; 4-Cyclohexene-1,2-dicarboximide; ; 3a,4,7,7a-Tetrahydro-1H-isoindole-1,3(2H)-dione; Tetrahydrophthalimide; 3a,4,7,7a-Tetrahydroisoindole-1,3-dione; NSC 59011; Tetrahydrophthalic Acid Imide; Tetrahydrop
Vapor Pressure 1.19X10-7 mm Hg at 25 °C (est)
PubChem Compound 6808
Last Modified Nov 11 2021
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